Cas no 1797537-35-9 (2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridine)

• Product Name: 2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridine
• CAS No: 1797537-35-9
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 5371738
• Update Time: 2025-05-24

2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• (5-cyclopropyl-1,2-oxazol-3-yl)-[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]methanone
• 2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridine

• Inchi： 1S/C18H21N3O3/c1-12-3-2-4-17(19-12)23-14-7-9-21(10-8-14)18(22)15-11-16(24-20-15)13-5-6-13/h2-4,11,13-14H,5-10H2,1H3
• InChI Key： KYVYJRZAANKPAL-UHFFFAOYSA-N
• SMILES： C(C1C=C(C2CC2)ON=1)(N1CCC(OC2=NC(C)=CC=C2)CC1)=O

Additional information on 2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridine

2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridine: A Comprehensive Overview

The compound CAS No. 1797537-35-9, also known as 2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The molecular structure of this compound is characterized by a pyridine ring substituted with a methyl group at the 6-position and an ether linkage at the 2-position. The ether group is connected to a piperidine ring, which itself is substituted with a 5-cyclopropyl-1,2-oxazole carbonyl group. This intricate architecture suggests potential for diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of oxazole-containing compounds in medicinal chemistry. The presence of the 1,2-oxazole moiety in this molecule contributes to its stability and bioavailability, making it a valuable candidate for drug design. Additionally, the cyclopropyl group introduces strain into the molecule, potentially enhancing its reactivity in certain chemical transformations.

Research into similar compounds has demonstrated their ability to act as inhibitors of key enzymes involved in various pathological processes. For instance, derivatives of this compound have shown promise in modulating kinase activity, which is crucial in cancer therapy. The piperidine ring, being a common motif in bioactive molecules, further enhances the compound's potential for interaction with biological targets.

The synthesis of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Techniques such as Suzuki coupling and nucleophilic substitution have been employed to construct the complex architecture of this molecule. These synthetic methods not only highlight the versatility of modern organic chemistry but also pave the way for further modifications to optimize its properties.

In terms of applications, this compound has been explored for its potential in treating neurodegenerative diseases. The pyridine ring is known to exhibit antioxidant properties, which could be beneficial in combating oxidative stress associated with conditions like Alzheimer's disease. Furthermore, the ether linkage may facilitate drug delivery by enhancing solubility and permeability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies suggest that it may bind effectively to G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents.

Despite its promising attributes, further research is required to fully elucidate the mechanisms by which this compound exerts its effects. Preclinical studies are currently underway to assess its safety profile and efficacy in animal models. These investigations are expected to provide critical insights into its suitability as a drug candidate.

In conclusion, CAS No. 1797537-35-9 represents a significant advancement in organic synthesis and drug discovery. Its unique structure and diverse functional groups make it a compelling subject for further exploration across multiple disciplines within the chemical sciences.